Cas no 1448030-70-3 (1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine)

• Product Name: 1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine
• CAS No: 1448030-70-3
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 6360332
• PubChem ID: 71808890
• Update Time: 2025-05-23

1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine
• cyclopentyl-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]methanone
• F6441-4013
• cyclopentyl(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)methanone
• 1448030-70-3
• 1-cyclopentanecarbonyl-4-[(furan-2-yl)methanesulfonyl]piperidine
• AKOS024563886

• Inchi： 1S/C16H23NO4S/c18-16(13-4-1-2-5-13)17-9-7-15(8-10-17)22(19,20)12-14-6-3-11-21-14/h3,6,11,13,15H,1-2,4-5,7-10,12H2
• InChI Key： UADBLLDCASTRKY-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)(C1CCN(C(C2CCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 325.13477939g/mol
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76Ų

Additional information on 1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine

Comprehensive Analysis of 1-Cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1448030-70-3)

The compound 1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1448030-70-3) is a specialized organic molecule with a unique structural framework, combining a piperidine core with cyclopentanecarbonyl and furan-2-ylmethanesulfonyl substituents. This molecular architecture makes it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive compounds. The presence of both furan and sulfonyl groups suggests potential applications in drug design, where such moieties are often leveraged for their electronic and steric properties.

In recent years, the demand for heterocyclic compounds like 1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor binding, given the piperidine scaffold's prevalence in CNS-targeting drugs. The furan ring, a common motif in natural products, may contribute to enhanced bioavailability or metabolic stability, addressing a key challenge in modern drug discovery.

The synthesis of CAS No. 1448030-70-3 typically involves multi-step organic reactions, including N-acylation of the piperidine nitrogen and sulfonylation at the 4-position. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structural integrity. This compound's stability under various pH conditions and solubility profiles are frequently studied, as these properties directly impact its applicability in formulation development.

From an industrial perspective, 1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine aligns with the growing trend toward fragment-based drug discovery. Its modular structure allows for derivatization, making it a valuable building block in combinatorial chemistry libraries. Companies specializing in custom synthesis often highlight such compounds to meet the pharmaceutical sector's need for diverse molecular entities. Additionally, its patent landscape is closely monitored, as intellectual property claims could influence its commercial availability.

Environmental and regulatory considerations for this compound are equally important. While not classified as hazardous, its ecological impact must be assessed through biodegradation studies and ecotoxicological testing. The REACH compliance status of CAS 1448030-70-3 is a common query among manufacturers, reflecting the industry's emphasis on sustainable chemical practices. Furthermore, its handling and storage guidelines—such as protection from moisture and light—are frequently discussed in technical datasheets.

In summary, 1-cyclopentanecarbonyl-4-(furan-2-yl)methanesulfonylpiperidine represents a compelling case study in contemporary organic chemistry. Its structural features bridge medicinal chemistry and material science, while its synthesis and applications resonate with current trends in precision medicine and green chemistry. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics or functional materials.